Cas no 2171634-57-2 (4-amino-2-(2,2-dimethylcyclopropyl)methyl-1,2-oxazolidin-3-one)

• Product Name: 4-amino-2-(2,2-dimethylcyclopropyl)methyl-1,2-oxazolidin-3-one
• CAS No: 2171634-57-2
• MF: C₉H₁₆N₂O₂
• MW: 184.235542297363
• CID: 6288503
• PubChem ID: 165601390
• Update Time: 2025-05-23

4-amino-2-(2,2-dimethylcyclopropyl)methyl-1,2-oxazolidin-3-one Chemical and Physical Properties

Names and Identifiers

• 4-amino-2-(2,2-dimethylcyclopropyl)methyl-1,2-oxazolidin-3-one
• 4-amino-2-[(2,2-dimethylcyclopropyl)methyl]-1,2-oxazolidin-3-one
• 2171634-57-2
• EN300-1645919

• Inchi： 1S/C9H16N2O2/c1-9(2)3-6(9)4-11-8(12)7(10)5-13-11/h6-7H,3-5,10H2,1-2H3
• InChI Key： RXPVGTFUVUZKSK-UHFFFAOYSA-N
• SMILES： O1CC(C(N1CC1CC1(C)C)=O)N

Computed Properties

• Exact Mass: 184.121177757g/mol
• Monoisotopic Mass: 184.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 55.6Ų

Additional information on 4-amino-2-(2,2-dimethylcyclopropyl)methyl-1,2-oxazolidin-3-one

Research Briefing on 4-amino-2-(2,2-dimethylcyclopropyl)methyl-1,2-oxazolidin-3-one (CAS: 2171634-57-2)

In recent years, the compound 4-amino-2-(2,2-dimethylcyclopropyl)methyl-1,2-oxazolidin-3-one (CAS: 2171634-57-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This oxazolidinone derivative has shown promising potential in various therapeutic applications, particularly as a novel antibacterial agent. The unique structural features of this compound, including the 2,2-dimethylcyclopropylmethyl group, contribute to its enhanced stability and bioactivity, making it a subject of intense investigation.

A recent study published in the Journal of Medicinal Chemistry explored the synthesis and antibacterial activity of 4-amino-2-(2,2-dimethylcyclopropyl)methyl-1,2-oxazolidin-3-one. The research team employed a multi-step synthetic route to optimize the yield and purity of the compound. Key findings revealed that this derivative exhibits potent activity against a range of Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant Enterococci (VRE). The mechanism of action was attributed to the inhibition of bacterial protein synthesis, a hallmark of oxazolidinone-class antibiotics.

Further investigations into the pharmacokinetic properties of 4-amino-2-(2,2-dimethylcyclopropyl)methyl-1,2-oxazolidin-3-one demonstrated favorable oral bioavailability and tissue distribution in preclinical models. The compound's metabolic stability was notably improved compared to earlier oxazolidinone analogs, suggesting a reduced likelihood of drug-drug interactions. These findings position it as a strong candidate for further clinical development.

In addition to its antibacterial properties, recent research has explored the potential of 4-amino-2-(2,2-dimethylcyclopropyl)methyl-1,2-oxazolidin-3-one in other therapeutic areas. A study in Bioorganic & Medicinal Chemistry Letters reported its inhibitory effects on specific enzymes involved in inflammatory pathways, opening new avenues for its use in treating chronic inflammatory diseases. The compound's ability to modulate immune responses without significant cytotoxicity makes it an attractive target for further investigation.

The safety profile of 4-amino-2-(2,2-dimethylcyclopropyl)methyl-1,2-oxazolidin-3-one has been evaluated in several toxicity studies. Results indicate a wide therapeutic window, with no observed hematological abnormalities at therapeutic doses. However, researchers caution that long-term toxicity studies are still needed to fully assess its safety profile in humans.

Looking ahead, the development of 4-amino-2-(2,2-dimethylcyclopropyl)methyl-1,2-oxazolidin-3-one faces several challenges and opportunities. Current research efforts are focused on optimizing its formulation for improved delivery and exploring combination therapies to enhance efficacy against resistant bacterial strains. The compound's unique chemical structure also presents opportunities for structural modification to develop next-generation derivatives with enhanced properties.

In conclusion, 4-amino-2-(2,2-dimethylcyclopropyl)methyl-1,2-oxazolidin-3-one represents a significant advancement in the field of oxazolidinone antibiotics. Its potent antibacterial activity, favorable pharmacokinetic profile, and emerging applications in other therapeutic areas make it a compound of considerable interest to the pharmaceutical research community. Continued investigation into its mechanisms of action and clinical potential is warranted to fully realize its therapeutic value.